Cas no 188193-23-9 (Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI))

• Product Name: Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI)
• CAS No: 188193-23-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 907494
• PubChem ID: 10910008
• Update Time: 2025-04-19

Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-oxo-4-pentenyl)-, ethyl ester (9CI)
• 188193-23-9
• Ethyl N-pent-4-enoylcarbamate
• Ethyl pent-4-enoylcarbamate

• Inchi： 1S/C8H13NO3/c1-3-5-6-7(10)9-8(11)12-4-2/h3H,1,4-6H2,2H3,(H,9,10,11)
• InChI Key： FZMMSZKWORMUHX-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC=C)=O)=O)CC

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4